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Compound of Interest

Compound Name: 4,4'-Dihydroxybiphenyl

Cat. No.: B160632 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This document provides immediate, essential safety and

logistical information for 4,4'-Dihydroxybiphenyl (CAS No. 92-88-6), a compound that

requires careful management in a laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)
4,4'-Dihydroxybiphenyl is classified as a hazardous substance, causing skin and serious eye

irritation, and may cause respiratory irritation.[1][2] It is also harmful in contact with skin.[2]

Some sources also indicate it may cause an allergic skin reaction.[3] Therefore, stringent

adherence to PPE protocols is mandatory.

Summary of Required Personal Protective Equipment:
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Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[3]

Protects against dust particles

and splashes, preventing

serious eye irritation.[1][2]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber), and

impervious clothing to prevent

skin exposure.[3][4]

Prevents skin irritation and

absorption.[1][2][5]

Contaminated work clothing

should not be allowed out of

the workplace and should be

washed before reuse.[3][5]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator (e.g., N95 dust

mask) should be used if

exposure limits are exceeded

or if irritation is experienced.[4]

Protects against inhalation of

dust, which can cause

respiratory tract irritation.[1][2]

[5]

Quantitative Safety Data
The following table summarizes key quantitative data for 4,4'-Dihydroxybiphenyl. While

specific occupational exposure limits have not been established, the toxicity data underscores

the need for cautious handling.[1]

Data Point Value Species Source

Oral LD50 4920 mg/kg Rat [5]

Dermal LD50 1780 mg/kg Rabbit [5]

Flash Point 281 °C (537.8 °F)

Operational Plans: Handling and Storage
Proper handling and storage procedures are critical to minimize exposure risk and maintain

chemical integrity.
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Handling Procedures:

Ventilation: Always handle 4,4'-Dihydroxybiphenyl in a well-ventilated area, preferably in a

chemical fume hood to minimize dust generation and accumulation.[2][5]

Avoid Contact: Avoid all direct contact with the skin and eyes and prevent inhalation of dust.

[1][5]

Grounding: Take precautionary measures against static discharge. Ground/bond container

and receiving equipment.[2]

Hygiene: Wash hands thoroughly after handling.[1][5] Contaminated clothing should be

removed and washed before reuse.[5]

Storage Procedures:

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][2]

Incompatibilities: Store away from strong oxidizing agents.[1][5]

Conditions to Avoid: Avoid dust generation, excess heat, and strong oxidants.[5]

Emergency and Disposal Plans
First-Aid Measures:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b160632?utm_src=pdf-body
https://www.chemos.de/import/data/msds/GB_en/92-88-6-A0004622-GB-en.pdf
https://pim-resources.coleparmer.com/sds/58120.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2224036&productDescription=44+-DIHYDROXYBIPHENYL+99%25+500G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/58120.pdf
https://www.chemos.de/import/data/msds/GB_en/92-88-6-A0004622-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2224036&productDescription=44+-DIHYDROXYBIPHENYL+99%25+500G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/58120.pdf
https://pim-resources.coleparmer.com/sds/58120.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2224036&productDescription=44+-DIHYDROXYBIPHENYL+99%25+500G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/92-88-6-A0004622-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2224036&productDescription=44+-DIHYDROXYBIPHENYL+99%25+500G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/58120.pdf
https://pim-resources.coleparmer.com/sds/58120.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route Procedure

Inhalation

Remove the victim to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.[1][5]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Get medical aid if irritation

develops or persists.[1][5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

[1][5]

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, rinse their mouth and give

2-4 cupfuls of milk or water. Never give anything

by mouth to an unconscious person. Get

medical aid immediately.[5]

Spill and Leak Procedures: In the event of a spill, the following workflow should be initiated to

ensure a safe and effective cleanup.

Caption: Workflow for handling a 4,4'-Dihydroxybiphenyl spill.

Disposal Plan: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[1][3] Chemical waste generators must

determine whether a discarded chemical is classified as a hazardous waste.[5] Do not let this

chemical enter the environment.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAB2224036&productDescription=44+-DIHYDROXYBIPHENYL+99%25+500G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/58120.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2224036&productDescription=44+-DIHYDROXYBIPHENYL+99%25+500G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/58120.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2224036&productDescription=44+-DIHYDROXYBIPHENYL+99%25+500G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/58120.pdf
https://pim-resources.coleparmer.com/sds/58120.pdf
https://www.benchchem.com/product/b160632?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAB2224036&productDescription=44+-DIHYDROXYBIPHENYL+99%25+500G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/44-biphenol-pid_Rock34010.html
https://pim-resources.coleparmer.com/sds/58120.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2224036&productDescription=44+-DIHYDROXYBIPHENYL+99%25+500G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b160632?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. fishersci.com [fishersci.com]

2. chemos.de [chemos.de]

3. echemi.com [echemi.com]

4. fishersci.com [fishersci.com]

5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

To cite this document: BenchChem. [Essential Safety and Logistics for Handling 4,4'-
Dihydroxybiphenyl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b160632#personal-protective-equipment-for-handling-
4-4-dihydroxybiphenyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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